6-(3-bromo-4-butoxy-5-methoxyphenyl)-4-methyl-N-(4-methylphenyl)-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide

• Molecular Formula: C24H28BrN3O3S
• Molecular Weight: 518.5 g/mol
• IUPAC Name: 4-(3-bromo-4-butoxy-5-methoxyphenyl)-6-methyl-N-(4-methylphenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C24H28BrN3O3S/c1-5-6-11-31-22-18(25)12-16(13-19(22)30-4)21-20(15(3)26-24(32)28-21)23(29)27-17-9-7-14(2)8-10-17/h7-10,12-13,21H,5-6,11H2,1-4H3,(H,27,29)(H2,26,28,32)
• InChI Key: ZRYWOBPKHDUDHB-UHFFFAOYSA-N
• SMILES: CCCCOC1=C(C=C(C=C1Br)C2C(=C(NC(=S)N2)C)C(=O)NC3=CC=C(C=C3)C)OC

Description

6-(3-bromo-4-butoxy-5-methoxyphenyl)-4-methyl-N-(4-methylphenyl)-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide is a compound that has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 6-(3-bromo-4-butoxy-5-methoxyphenyl)-4-methyl-N-(4-methylphenyl)-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that 6-(3-bromo-4-butoxy-5-methoxyphenyl)-4-methyl-N-(4-methylphenyl)-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide can have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and bacteria, as well as reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(3-bromo-4-butoxy-5-methoxyphenyl)-4-methyl-N-(4-methylphenyl)-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide in lab experiments is its potential as a new and promising anti-cancer and antibacterial agent. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 6-(3-bromo-4-butoxy-5-methoxyphenyl)-4-methyl-N-(4-methylphenyl)-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide. One direction is to continue studying its potential as an anti-cancer and antibacterial agent. Another direction is to investigate its potential use in treating other diseases, such as inflammation and oxidative stress-related disorders. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, as well as to optimize its synthesis method for large-scale production.

Synthesis Methods

The synthesis of 6-(3-bromo-4-butoxy-5-methoxyphenyl)-4-methyl-N-(4-methylphenyl)-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide involves a multi-step process. The starting materials are 3-bromo-4-butoxy-5-methoxybenzaldehyde, 4-methylphenylhydrazine, and 2-mercaptobenzothiazole. These compounds are reacted together in the presence of a catalyst to form the desired product.

Scientific Research Applications

6-(3-bromo-4-butoxy-5-methoxyphenyl)-4-methyl-N-(4-methylphenyl)-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide has potential applications in scientific research. It has been studied for its ability to inhibit the growth of cancer cells and has shown promise as a potential anti-cancer agent. It has also been studied for its potential use in treating bacterial infections.